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Compound of Interest

Compound Name: Trihexylphosphine

Cat. No.: B1293673

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of trihexylphosphine, a versatile
organophosphorus compound. It covers its fundamental chemical and physical properties,
safety information, and key applications, with a focus on its role in nanoparticle synthesis and

as a ligand in catalysis.

Core Identifiers and Properties

Trihexylphosphine, a tertiary phosphine, is a significant reagent in various chemical
transformations. Its long alkyl chains confer high solubility in nonpolar organic solvents, a
crucial property for its applications in homogeneous catalysis and materials science.

Table 1: Chemical Identifiers for Trihexylphosphine
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Identifier Value Reference

CAS Number 4168-73-4 [LI[21031[41[5]

PubChem CID 77831 [2]

EC Number 224-025-3 [2][4]

Molecular Formula CisH3oP [21[3114]

IUPAC Name Trihexylphosphane [2]
Phosphine, trihexyl-; Tri-n-

Synonyms ) [1]
hexylphosphine

Table 2: Physicochemical Properties of Trihexylphosphine

Property Value Reference

Molecular Weight 286.48 g/mol [3]

Appearance Colorless clear liquid

Density 0.83 g/mL

Melting Point 20 °C [4]

N _ 192-193 °C @ 15 Torr; 227 °C

Boiling Point [1]
@ 50 mmHg

Flash Point 179.1°C [4]

- Soluble in nonpolar organic

Solubility
solvents

Sensitivity Air sensitive [4]

Safety and Handling

Trihexylphosphine is an air-sensitive and irritant compound that requires careful handling in

an inert atmosphere.
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Table 3: GHS Hazard Information for Trihexylphosphine

Hazard Class Hazard Statement

Skin corrosion/irritation H315: Causes skin irritation

Serious eye damage/eye irritation H319: Causes serious eye irritation

Skin sensitization H317: May cause an allergic skin reaction

Note: GHS classifications may vary between providers.

Applications in Synthesis and Catalysis

Trihexylphosphine's utility stems from its properties as a bulky, electron-rich ligand. These
characteristics are advantageous in stabilizing metal catalysts and in the synthesis of high-
quality nanomaterials.

3.1. Nanoparticle Synthesis

Long-chain trialkylphosphines, such as trihexylphosphine and its close analog
trioctylphosphine, are crucial in the synthesis of semiconductor nanocrystals, commonly known
as quantum dots. In these syntheses, the phosphine can act as a solvent, a coordinating ligand
to stabilize the growing nanopatrticles, and a reagent to dissolve elemental precursors like
selenium.

3.2. Homogeneous Catalysis

Trihexylphosphine serves as a ligand in various palladium-catalyzed cross-coupling reactions,
including the Suzuki, Sonogashira, and Heck reactions. The steric bulk and electron-donating
nature of the trihexylphosphine ligand can enhance the activity and stability of the palladium
catalyst, facilitating the formation of carbon-carbon bonds. While specific protocols with
trihexylphosphine are proprietary or less common in open literature, its role is analogous to
other bulky, electron-rich phosphine ligands in these transformations.

Experimental Protocols
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The following is a detailed methodology for a key application representative of long-chain
trialkylphosphines.

4.1. Representative Protocol: Synthesis of Cadmium Selenide (CdSe) Quantum Dots

This protocol is adapted from established methods for the synthesis of CdSe quantum dots and
utilizes trioctylphosphine, a compound with very similar properties to trihexylphosphine, as
the selenium precursor solvent and coordinating ligand.[1][2][3][4][5]

Materials:

e Cadmium oxide (CdO)

e Oleic acid

e 1-Octadecene (ODE)

e Selenium (Se) powder

e Trioctylphosphine (TOP)

o Methanol or acetone (for precipitation)

o Hexane (for storage)

Equipment:

e Three-neck round-bottom flask

o Heating mantle with temperature controller

e Schlenk line for inert atmosphere (Argon or Nitrogen)
» Condenser

e High-temperature thermometer or thermocouple

e Magnetic stirrer and stir bar
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e Syringes and needles
e Centrifuge
Procedure:

Part A: Preparation of Selenium Precursor Solution

In a fume hood, add selenium powder (e.g., 30 mg) and 1-octadecene (e.g., 5 mL) to a flask.

Add trioctylphosphine (e.g., 0.4 mL) to the mixture.

Gently heat and stir the solution under an inert atmosphere until the selenium completely
dissolves, forming a clear, colorless solution.

Allow the solution to cool to room temperature.
Part B: Synthesis of CdSe Quantum Dots

« In the three-neck flask, combine cadmium oxide (e.g., 13 mg), oleic acid (e.g., 0.6 mL), and
1-octadecene (e.g., 10 mL).

» Heat the mixture under a continuous flow of inert gas to approximately 150 °C while stirring.
The solution should become clear and colorless upon the formation of the cadmium oleate
precursor.

 Increase the temperature to 225 °C.

e Once the temperature is stable, rapidly inject the prepared selenium precursor solution into
the hot cadmium precursor solution.

» The reaction begins immediately, and the solution will change color as the CdSe
nanocrystals grow. The size of the quantum dots, and thus their fluorescence color, is
controlled by the reaction time.

o Aliquots can be taken at different time points to obtain quantum dots of various sizes.

» To quench the reaction for an aliquot, withdraw a sample and cool it rapidly.
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 After the desired reaction time, cool the entire reaction mixture to room temperature.
Part C: Purification

+ Add an excess of methanol or acetone to the cooled reaction mixture to precipitate the
quantum dots.

o Centrifuge the mixture to pellet the quantum dots.
+ Discard the supernatant and re-disperse the quantum dot pellet in a small amount of hexane.

o Repeat the precipitation and re-dispersion steps two more times to ensure the removal of
unreacted precursors and excess ligands.

e The purified CdSe quantum dots can be stored as a solution in hexane.

Visualized Workflows and Pathways

Diagram 1: Synthesis of CdSe Quantum Dots

Workflow for the Synthesis of CdSe Quantum Dots
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Caption: Workflow for the synthesis of CdSe Quantum Dots.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. ulm.edu [ulm.edu]
e 3. benchchem.com [benchchem.com]
o 4. researchgate.net [researchgate.net]

e 5. Make Quantum Dots (Cadmium Selenide Type) (with Pictures) - Instructables
[instructables.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to Trihexylphosphine].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293673#trihexylphosphine-cas-number-and-
identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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